Cas no 37972-89-7 (Benzenethiol, 2-iodo-)

2-Iodobenzenethiol (CAS: 6320-02-1) is a sulfur-containing aromatic compound featuring both an iodine substituent and a thiol functional group. This yellow to light brown crystalline solid exhibits high reactivity due to the presence of the electron-withdrawing iodine atom and nucleophilic thiol group, making it valuable in organic synthesis and coordination chemistry. The compound serves as a versatile building block for constructing complex molecules through cross-coupling reactions (e.g., Ullmann-type couplings) and metal complex formation. Its distinct molecular structure enables selective transformations at either the iodine or thiol position, offering synthetic flexibility. With a molecular weight of 236.07 g/mol and melting point of 45-48°C, it demonstrates good stability under inert conditions while remaining reactive toward electrophiles and metal surfaces. The compound finds particular utility in materials science for surface modification and as a precursor for pharmaceutical intermediates.

Benzenethiol, 2-iodo- structure

Product Name:Benzenethiol, 2-iodo-

CAS No:37972-89-7

MF:C₆H₅IS

MW:236.073372602463

CID:1486852

PubChem ID:10955536

Update Time:2025-07-02

Benzenethiol, 2-iodo- Chemical and Physical Properties

Names and Identifiers

- Benzenethiol, 2-iodo-
- o-iodothiophenol
- 2-iodobenzenethiol
- MFCD18451700
- 37972-89-7
- QZOCQWGVJOPBDK-UHFFFAOYSA-N
- SCHEMBL48427
- 2-iodobenzene-1-thiol
- 2-iodothiophenol
- EN300-673750
- Inchi： 1S/C6H5IS/c7-5-3-1-2-4-6(5)8/h1-4,8H
- InChI Key： QZOCQWGVJOPBDK-UHFFFAOYSA-N
- SMILES： IC1C=CC=CC=1S

Computed Properties

Exact Mass: 235.91525
Monoisotopic Mass: 235.91567g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 74.9
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 1Å²

Experimental Properties

PSA: 0

Benzenethiol, 2-iodo- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-673750-0.05g	2-iodobenzene-1-thiol	37972-89-7		0.05g	$827.0	2023-05-26
Enamine	EN300-673750-0.1g	2-iodobenzene-1-thiol	37972-89-7		0.1g	$867.0	2023-05-26
Enamine	EN300-673750-0.25g	2-iodobenzene-1-thiol	37972-89-7		0.25g	$906.0	2023-05-26
Enamine	EN300-673750-0.5g	2-iodobenzene-1-thiol	37972-89-7		0.5g	$946.0	2023-05-26
Enamine	EN300-673750-1.0g	2-iodobenzene-1-thiol	37972-89-7		1g	$986.0	2023-05-26
Enamine	EN300-673750-2.5g	2-iodobenzene-1-thiol	37972-89-7		2.5g	$1931.0	2023-05-26
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Aaron	AR00CMX4-50mg	2-iodothiophenol	37972-89-7	97%	50mg	$88.00	2025-02-12
Aaron	AR00CMX4-250mg	2-iodothiophenol	37972-89-7	97%	250mg	$266.00	2025-02-12